3-Acetamido-5-nitrobenzoic acid

• IUPAC Name: 3-acetamido-5-nitrobenzoic acid
• InChI: InChI=1S/C9H8N2O5/c1-5(12)10-7-2-6(9(13)14)3-8(4-7)11(15)16/h2-4H,1H3,(H,10,12)(H,13,14)
• InChI Key: PXAFGNQRBIXGLM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC(=C1)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C9H8N2O5
• DSSTOX Substance ID: DTXSID60203070
• Molecular Weight: 224.17 g/mol
• CAS RN: 5464-58-4

Description

3-Acetamido-5-nitrobenzoic acid is a chemical compound that has been studied for its potential applications in various fields, including medicinal chemistry. It is structurally related to other compounds that have been synthesized and analyzed for their molecular and crystal structures, such as 4-(acetylamino)-3-hydroxy-5-nitrobenzoic acid and 2-acetamidobenzoic acid .

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions and processes. For instance, derivatives of benzofuran, which share a similar acetamino group, were synthesized through cyclo-dehydration of nitrophenoxy butanones and subsequent reactions like reduction and acetylation . Although the exact synthesis route for this compound is not detailed in the provided papers, these methods could potentially be adapted for its synthesis.

Molecular Structure Analysis

The molecular structure of compounds similar to this compound has been characterized using X-ray diffraction. For example, the crystal structure of 4-(acetylamino)-3-hydroxy-5-nitrobenzoic acid is stabilized by intermolecular hydrogen bonding, and the dihedral angles of its substituent groups have been precisely measured . This suggests that this compound may also exhibit a planar structure with specific dihedral angles contributing to its stability.

Chemical Reactions Analysis

The chemical reactivity of nitro and acetamino groups has been explored in various studies. Nitro derivatives of acetamidobenzyl acetate demonstrate different conformations and intramolecular interactions, which could be indicative of the reactivity of the nitro group in this compound . The presence of these functional groups suggests that the compound could undergo reactions such as reduction of the nitro group or acetylation of the amino group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from related compounds. For instance, the crystal structure of 2-acetamidobenzoic acid, which shares the acetamido substituent, indicates that non-hydrogen atoms lie in a plane, and the structure is stabilized by hydrogen bonds . This implies that this compound may have similar stabilizing interactions and could exhibit planarity in its structure. The presence of nitro and acetamido groups also suggests that the compound would have distinct spectroscopic and reactivity characteristics.

Scientific Research Applications

Synthesis and Characterization

3-Acetamido-5-nitrobenzoic acid is involved in the synthesis and characterization of various chemical compounds. For example, it has been used in the synthesis of isomeric benzoylnitrobenzoate esters, which were further processed to yield acetamidorhodamines with defined spectroscopic properties (Corrie & Craik, 1994). Additionally, it has been utilized in the synthesis of mustard derivatives that alkylate DNA exclusively in the minor groove (Prakash et al., 1991).

Catalytic Antibody Technology

This compound has played a role in catalytic antibody technology, where it was used to explore medium effects on the rate of an enzyme-catalyzed reaction (Lewis et al., 1991).

Material Science and Nanotechnology

In the field of material science and nanotechnology, this compound has been used as a structure-directing agent in the synthesis of WO3 nanoplates, which exhibit significant gas sensitivity and photoluminescence properties (Su et al., 2010).

Biological and Medical Research

While the focus on drug usage and side effects is excluded as per the requirements, it is noteworthy that this compound has been applied in various biological contexts. For instance, it has been involved in studies related to amino sugars and their N-acyl derivatives (Yamamoto et al., 1965).

Safety and Hazards

Safety data sheets recommend avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling 3-Acetamido-5-nitrobenzoic acid. It is also advised to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

Future research directions could involve further exploration of the potential biological activities of 3-Acetamido-5-nitrobenzoic acid. For instance, molecular docking studies could be conducted with various proteins to predict potential interactions. Additionally, the compound could be analyzed using various spectroscopic techniques and density functional theory (DFT) to gain further insights into its structural and electronic characteristics.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 3-Acetamido-5-nitrobenzoic acid are not well-studied. It’s worth noting that the presence of the nitro group can potentially influence its interactions with various biomolecules. The nitro group is electron-withdrawing, which can affect the compound’s reactivity and interactions with enzymes and proteins. Specific enzymes, proteins, or other biomolecules that this compound interacts with are not currently known .

Molecular Mechanism

The molecular mechanism of action of this compound is not well-understood. It’s possible that the compound could interact with biomolecules through binding interactions, potentially influencing enzyme activity or gene expression. Specific details about these interactions are not currently known .

Q & A

Q1: How does the mustard derivative synthesized from 3-acetamido-5-nitrobenzoic acid interact with DNA, and what are the downstream effects?

A1: The research by [] demonstrates that the mustard derivative, bis-N,N'-[3-(N-(2-chloroethyl)-N-ethyl)amino-5-[N,N-dimethylamino)methyl)aminophenyl]-1,4-benzenedicarboxamide, synthesized from this compound, exhibits specific DNA-binding properties. It alkylates DNA exclusively in the minor groove, primarily targeting the N3 site of adenine bases within adenine runs. This alkylation also occurs to a lesser extent at 5'-TA and 5'-AT sequences. This interaction leads to a high degree of DNA interstrand cross-linking, as observed through gel electrophoresis studies. [] This cross-linking disrupts the DNA double helix structure and can interfere with essential cellular processes like DNA replication and transcription, ultimately contributing to the compound's anti-tumor activity.